Cas no 1110709-70-0 (3-Iodo-4-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Iodo-4-(trifluoromethoxy)benzoic acid
• CAS No: 1110709-70-0
• MF: C₈H₄F₃IO₃
• MW: 332.015245437622
• MDL: MFCD08459287
• CID: 836380
• PubChem ID: 44828883
• Update Time: 2025-04-19

3-Iodo-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoromethoxy)benzoic acid
• Benzoic acid, 3-iodo-4-(trifluoromethoxy)-
• 3-Iodo-4-trifluoromethoxy-benzoic acid
• AG-C-28971
• AK-92981
• CTK7C3134
• KB-145123
• MolPort-003-981-414
• SBB067984
• C8H4F3IO3
• MFCD08459287
• DTXSID10660972
• FS-6595
• I11924
• 1110709-70-0
• CS-0133293
• SCHEMBL25979876
• DB-060062
• AKOS015855995
• 3-Iodo-4-(trifluoromethoxy)benzoicacid

• MDL： MFCD08459287
• Inchi： 1S/C8H4F3IO3/c9-8(10,11)15-6-2-1-4(7(13)14)3-5(6)12/h1-3H,(H,13,14)
• InChI Key： HDYICWVGSFIFDM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 331.91522
• Monoisotopic Mass: 331.91573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53